Cas no 929617-37-8 (tert-Butyl 5-bromo-3-(trifluoromethyl)-1H-indazole-1-carboxylate)

tert-Butyl 5-bromo-3-(trifluoromethyl)-1H-indazole-1-carboxylate structure
929617-37-8 structure
Product Name:tert-Butyl 5-bromo-3-(trifluoromethyl)-1H-indazole-1-carboxylate
CAS No:929617-37-8
MF:C13H12BrF3N2O2
MW:365.145792961121
MDL:MFCD12913742
CID:1092778
Update Time:2023-10-12

tert-Butyl 5-bromo-3-(trifluoromethyl)-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 5-bromo-3-(trifluoromethyl)-1H-indazole-1-carboxylate
    • 1-N-Boc-5-bromo-3-trifluoromethyl-1H-indazole
    • tert-butyl 5-bromo-3-(trifluoromethyl)indazole-1-carboxylate
    • 1,1-Dimethylethyl 5-bromo-3-(trifluoromethyl)-1H-indazole-1-carboxylate (ACI)
    • MDL: MFCD12913742
    • Inchi: 1S/C13H12BrF3N2O2/c1-12(2,3)21-11(20)19-9-5-4-7(14)6-8(9)10(18-19)13(15,16)17/h4-6H,1-3H3
    • InChI Key: AKGPQEYHTMUPHV-UHFFFAOYSA-N
    • SMILES: O=C(N1C2C(=CC(=CC=2)Br)C(C(F)(F)F)=N1)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4

tert-Butyl 5-bromo-3-(trifluoromethyl)-1H-indazole-1-carboxylate Pricemore >>

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tert-Butyl 5-bromo-3-(trifluoromethyl)-1H-indazole-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ;  5 h, rt
Reference
Design and synthesis of pyridine-pyrazolopyridine-based inhibitors of protein kinase B/Akt
Zhu, Gui-Dong; Gong, Jianchun; Gandhi, Viraj B.; Woods, Keith; Luo, Yan; et al, Bioorganic & Medicinal Chemistry, 2007, 15(6), 2441-2452

tert-Butyl 5-bromo-3-(trifluoromethyl)-1H-indazole-1-carboxylate Raw materials

tert-Butyl 5-bromo-3-(trifluoromethyl)-1H-indazole-1-carboxylate Preparation Products

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